4'-Bromo-2-nitrobiphenyl

• IUPAC Name: 1-(4-bromophenyl)-2-nitrobenzene
• InChI: InChI=1S/C12H8BrNO2/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14(15)16/h1-8H
• InChI Key: SVAHHCNTAZYUAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C12H8BrNO2
• DSSTOX Substance ID: DTXSID30618899
• Molecular Weight: 278.10 g/mol
• CAS RN: 35450-34-1

Description

4-Bromo-2-nitrobiphenyl (4-BNP) is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been used in a variety of experiments, including those focused on the synthesis of pharmaceuticals, the study of biochemical and physiological effects, and the development of new lab techniques.

Scientific Research Applications

Organic Synthesis

4’-Bromo-2-nitrobiphenyl: is a valuable intermediate in organic synthesis. , which are pivotal in creating complex organic molecules. This compound’s bromine and nitro groups make it a versatile precursor for synthesizing pharmaceuticals, agrochemicals, and polymers.

Pharmaceutical Research

In pharmaceutical research, 4’-Bromo-2-nitrobiphenyl serves as a building block for the synthesis of active pharmaceutical ingredients (APIs). .

Material Science

This compound’s unique electronic properties are explored in material science. It’s used in the development of organic semiconductors, which are essential for creating flexible electronic devices. .

Analytical Chemistry

4’-Bromo-2-nitrobiphenyl: is utilized as a standard in analytical chemistry to calibrate instruments and validate analytical methods. .

Environmental Science

Researchers study the environmental impact of brominated and nitro compounds, including 4’-Bromo-2-nitrobiphenyl . .

Biochemistry

In biochemistry, 4’-Bromo-2-nitrobiphenyl is used to investigate biochemical pathways. .

Synthesis routes and methods I

Procedure details

A three neck flask was charged with 2-nitrobiphenyl (1 mol), iron trichloride (55 mmol), and water (200 mL) and set to stir under a nitrogen atmosphere for 30 minutes. Bromine (1.25 mol) was added dropwise over the course of one hour, then set to reflux for four hours, cooled to 60° C., and stirred for 12 hours. Sodium bisulfate (500 mmol) was added slowly, and the mixture rinsed three times with water (200 mL), twice with 5% sodium hydroxide solution (100 ml) and twice more with water (200 mL). The solids were dissolved in dichloromethane, dried over magnesium sulfate, and flashed chromatographed over silica with dichloromethane as the eluent. The solvent was removed under reduced pressure and the crude product recrystallized from ethanol to give 4′-bromo-2-nitrobiphenyl in 35% yield.

Synthesis routes and methods II

Procedure details

o-iodonitrobenzene (9.42 g, 37.84 mmol), 4-bromobenzeneboronic acid (7.6 g, 37.84 mmol), potassium carbonate (21 g, 151.36 mmol) was added to 190 mL DME/water (3:2) solution and degassed for 30 minutes. Pd(PPh3)4 (437 mg, 0.38 mmol) was added to the slurry under nitrogen and the slurry was degassed for another 5 minutes. The reaction was refluxed under nitrogen for 6 h. Content of the flask was filtered through a pad of celite and partitioned in ethyl acetate and brine. Organic phase was dried over anhydrous Na2SO4 and evaporated under vacuum. Crude yellow oil was flashed over silica gel using 5% ethylacetate/hexane. Final compound was isolated as colorless oil (9.8 g, 35.4 mmol).

Q & A

Q1: What is the significance of the isomer ratio between 4-bromo-4'-nitrobiphenyl and 4'-bromo-2-nitrobiphenyl in the context of the research?

A1: The research focuses on optimizing the synthesis of 4-bromo-4'-nitrobiphenyl. [] The presence of the 4'-bromo-2-nitrobiphenyl isomer indicates a less selective reaction outcome. A higher ratio of 4-bromo-4'-nitrobiphenyl to 4'-bromo-2-nitrobiphenyl signifies a more successful and desirable outcome for the researchers as it indicates a greater selectivity towards the target compound. By manipulating reaction conditions, particularly the catalyst and temperature, the researchers aimed to maximize the yield of the desired 4-bromo-4'-nitrobiphenyl while minimizing the formation of the 4'-bromo-2-nitrobiphenyl isomer. []